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Compound of Interest

Compound Name: Ethylene-b-ionol-d3

Cat. No.: B13830764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethylene-b-ionol-d3, a deuterated

stable isotope-labeled compound. The information herein is intended for researchers,

scientists, and drug development professionals who require high-purity, reliable internal

standards for analytical applications. This document covers commercial sourcing, key technical

data, a representative experimental protocol, and visualizations of the underlying analytical

principles.

Commercial Availability
Ethylene-b-ionol-d3 is available from specialized chemical suppliers. One such commercial

source is Pharmaffiliates, a manufacturer and supplier of pharmaceutical reference standards,

impurities, and stable isotopes.[1]

Supplier Information:

Supplier: Pharmaffiliates

Product Name: Ethylene-β-ionol-d3

CAS Number: 77265-43-1

Category: Stable Isotopes, Miscellaneous Compounds
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Technical Data Summary
The following table summarizes the typical quantitative data for Ethylene-b-ionol-d3, based on

information provided by commercial suppliers and general specifications for deuterated

standards. A detailed Certificate of Analysis (CoA) with batch-specific data should be obtained

from the supplier upon purchase.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b13830764?utm_src=pdf-body
https://www.pharmaffiliates.com/en/faq
https://www.pharmaffiliates.com/en/blog/specialty-impurity-standards-in-2025-a-practical-guide-for-r-and-d-and-qc-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13830764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Description

Chemical Information

IUPAC Name

(1E)-3-methyl-1-(2,6,6-

trimethyl-1-cyclohexen-1-

yl)-1,4-pentadien-3-ol-d3

The systematic name for the

compound.

CAS Number 77265-43-1
A unique identifier for the

chemical substance.

Molecular Formula C₁₅H₂₁D₃O

The elemental composition of

the molecule, indicating three

deuterium atoms.

Molecular Weight 223.37 g/mol
The mass of one mole of the

substance.

Physical Properties

Appearance Light Yellow Oil
The physical state and color of

the compound.

Storage Conditions 2-8°C Refrigerator

Recommended temperature

range for long-term storage to

maintain stability.

Quality Control Data

Purity (by HPLC) ≥95%

The percentage of the desired

compound in the material, as

determined by High-

Performance Liquid

Chromatography.

Isotopic Purity ≥98%

The percentage of the

deuterated form relative to the

non-deuterated and other

isotopic forms.

Identity Conforms to structure Confirmation of the chemical

structure, typically determined

by spectroscopic methods
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such as ¹H-NMR, ¹³C-NMR,

and Mass Spectrometry.

Principle of Use: Isotope Dilution Mass
Spectrometry
Ethylene-b-ionol-d3 is primarily used as an internal standard in quantitative analysis,

particularly in techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS). The underlying principle is Isotope Dilution

Mass Spectrometry (IDMS). In this method, a known amount of the deuterated standard is

added to a sample containing the non-deuterated analyte of interest (Ethylene-b-ionol).

The deuterated standard is chemically identical to the analyte, so it behaves similarly during

sample preparation, extraction, and chromatographic separation. However, it is distinguishable

by its higher mass in the mass spectrometer. By measuring the ratio of the analyte to the

internal standard, accurate quantification can be achieved, as any sample loss or variation in

instrument response will affect both the analyte and the standard proportionally.

Representative Experimental Protocol:
Quantification of Ethylene-b-ionol in a Sample
Matrix using GC-MS
The following is a detailed, representative protocol for the quantification of Ethylene-b-ionol in a

complex matrix (e.g., a flavor or fragrance formulation) using Ethylene-b-ionol-d3 as an

internal standard.

4.1. Materials and Reagents

Ethylene-b-ionol (analyte)

Ethylene-b-ionol-d3 (internal standard)

Methanol (HPLC grade)

Dichloromethane (GC grade)
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Anhydrous Sodium Sulfate

Sample matrix

GC-MS system with a suitable capillary column (e.g., DB-5ms)

4.2. Sample Preparation

Preparation of Standard Solutions:

Prepare a stock solution of Ethylene-b-ionol (1 mg/mL) in methanol.

Prepare a stock solution of Ethylene-b-ionol-d3 (1 mg/mL) in methanol.

Create a series of calibration standards by spiking appropriate amounts of the Ethylene-b-

ionol stock solution into the sample matrix.

Sample and Standard Spiking:

To 1 g of each calibration standard and each unknown sample, add a precise volume of

the Ethylene-b-ionol-d3 internal standard stock solution to achieve a final concentration

of 10 µg/g.

Extraction:

To each spiked sample, add 5 mL of dichloromethane.

Vortex for 2 minutes to ensure thorough mixing.

Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous/solid phases.

Carefully transfer the organic (bottom) layer to a clean vial containing anhydrous sodium

sulfate to remove any residual water.

Final Preparation:

Transfer the dried organic extract to a GC vial for analysis.

4.3. GC-MS Analysis
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Gas Chromatograph:

Injection Volume: 1 µL

Injector Temperature: 250°C

Oven Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold

for 5 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

Ethylene-b-ionol (analyte): Select characteristic ions (e.g., m/z corresponding to the

molecular ion and major fragments).

Ethylene-b-ionol-d3 (internal standard): Select the corresponding ions with a +3 m/z

shift.

4.4. Data Analysis

Integrate the peak areas for the selected ions of both the analyte and the internal standard.

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

calibration standard.

Construct a calibration curve by plotting the response ratio against the concentration of the

analyte in the calibration standards.

Calculate the response ratio for the unknown samples and determine their concentrations

from the calibration curve.
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Visualizations
The following diagrams, created using the DOT language for Graphviz, illustrate the key

workflows and concepts described in this guide.
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Workflow for Sample Analysis using a Deuterated Internal Standard
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Caption: A flowchart illustrating the major steps in a quantitative analytical workflow using a

deuterated internal standard.

Principle of Isotope Dilution Mass Spectrometry

Legend

Analyte
(e.g., Ethylene-b-ionol)
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(Ethylene-b-ionol-d3)

Mass Spectrometer

Accurate Quantification

Analyte and Standard are added to the sample. They behave identically during processing. The Mass Spectrometer distinguishes them by mass. The ratio of their signals allows for accurate quantification.
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Caption: A conceptual diagram showing the principle of using a deuterated internal standard for

accurate quantification with mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13830764#commercial-suppliers-of-ethylene-b-ionol-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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